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Compound of Interest

Ethyl 3-
Compound Name:
oxocyclohexanecarboxylate

Cat. No. B105176

Spectroscopic Profile of Ethyl 3-
oxocyclohexanecarboxylate: A Technical Guide

This guide provides a comprehensive overview of the spectroscopic data for Ethyl 3-
oxocyclohexanecarboxylate, a key intermediate in synthetic organic chemistry. The
information is intended for researchers, scientists, and professionals in drug development,
offering a detailed analysis of its structural features through Nuclear Magnetic Resonance
(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for Ethyl 3-
oxocyclohexanecarboxylate.

'H NMR (Proton NMR) Data (Predicted)

The *H NMR spectrum of Ethyl 3-oxocyclohexanecarboxylate is predicted to exhibit the
following signals. The chemical shifts (d) are reported in parts per million (ppm) relative to a
standard reference.
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Chemical Shift (5,

Multiplicity Integration Assignment

ppm)

~4.1-4.2 Quartet 2H -O-CH2-CHs
Cyclohexane ring

) protons adjacent to

~2.0-2.8 Multiplet 5H
carbonyl and ester
groups
Remaining

~1.8-2.0 Multiplet 4H cyclohexane ring
protons

~1.2-1.3 Triplet 3H -O-CH2-CHs

Note: This data is predicted based on typical chemical shifts for similar functional groups.

13C NMR (Carbon-13 NMR) Data

The 13C NMR spectrum of Ethyl 3-oxocyclohexanecarboxylate has been reported, and the
expected chemical shifts are listed below.[1][2]

Chemical Shift (6, ppm) Assighment

~ 209 Ketone Carbonyl (C=0)

~173 Ester Carbonyl (-COO-)

~61 Methylene Carbon of Ethyl Group (-O-CH2-CHs)
~ 40-50 Cyclohexane Carbons adjacent to substituents
~ 20-30 Remaining Cyclohexane Carbons

~14 Methyl Carbon of Ethyl Group (-O-CH2-CHs)

Note: The availability of an experimental spectrum is indicated in public databases.[1][2]

Infrared (IR) Spectroscopy Data
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The infrared spectrum of Ethyl 3-oxocyclohexanecarboxylate is characterized by the

following absorption bands.[1][2]

Wavenumber (cm~?)

Functional Group

~1735-1750 C=0 Stretch (Ester)[3]
~ 1715 C=0 Stretch (Ketone)
~ 2850-2960 C-H Stretch (Aliphatic)
~1000-1300 C-O Stretch (Ester)[3]

Note: The availability of a vapor phase IR spectrum is indicated in public databases.[1][2]

Mass Spectrometry (MS) Data

The mass spectrum of Ethyl 3-oxocyclohexanecarboxylate, with a molecular weight of

170.21 g/mol , is expected to show the following key fragments upon electron ionization.[1][2]

m/z Proposed Fragment

170 [M]* (Molecular lon)

125 [M - OCH2CHs]*

97 [M - COOCH2CHs]*

69 Further fragmentation of the cyclohexane ring

Note: The availability of a GC-MS spectrum is indicated in public databases.[1][2]

Experimental Protocols

The following sections detail the generalized experimental methodologies for the acquisition of

the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Sample Preparation: A sample of Ethyl 3-oxocyclohexanecarboxylate (typically 5-20 mg for
IH NMR and 20-50 mg for 13C NMR) is dissolved in approximately 0.6-0.7 mL of a deuterated
solvent, commonly chloroform-d (CDCIs), in a 5 mm NMR tube.[4][5] A small amount of
tetramethylsilane (TMS) is often added as an internal standard for chemical shift referencing (0

ppm).

Data Acquisition: The NMR spectra are typically acquired on a spectrometer operating at a
frequency of 300 MHz or higher for protons.[6] For 13C NMR, a proton-decoupled spectrum is
usually obtained to simplify the spectrum to single lines for each carbon environment. The
instrument is locked onto the deuterium signal of the solvent, and the magnetic field is
shimmed to achieve homogeneity.[4] Data is acquired by applying a series of radiofrequency
pulses and recording the resulting free induction decay (FID), which is then Fourier-
transformed to yield the spectrum.[7]

Infrared (IR) Spectroscopy

For a liquid sample such as Ethyl 3-oxocyclohexanecarboxylate, the IR spectrum is
commonly obtained using one of the following methods:

o Neat Sample (Thin Film): A drop of the liquid is placed between two salt plates (e.g., NaCl or
KBr), which are then pressed together to form a thin film.[8][9] The plates are mounted in a
sample holder and placed in the IR beam.

o Attenuated Total Reflectance (ATR): A drop of the liquid is placed directly onto the crystal
(e.g., diamond or germanium) of an ATR accessory.[10] This technique is particularly useful
as it requires minimal sample preparation.

Data Acquisition: A background spectrum of the empty salt plates or the clean ATR crystal is
recorded first.[11] Then, the sample spectrum is recorded over a typical range of 4000-400
cm~1,[10] The final spectrum is presented as a plot of transmittance or absorbance versus
wavenumber.

Mass Spectrometry (MS)

Sample Introduction and lonization: For a volatile compound like Ethyl 3-
oxocyclohexanecarboxylate, Gas Chromatography-Mass Spectrometry (GC-MS) is the
preferred method. The sample is dissolved in a volatile organic solvent (e.g., dichloromethane
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or hexane) and injected into the gas chromatograph.[12][13] The compound is vaporized and
separated from the solvent and any impurities on a capillary column. The separated compound
then enters the mass spectrometer, where it is ionized, typically by electron ionization (EI),
which involves bombarding the molecules with a high-energy electron beam.[14]

Mass Analysis and Detection: The resulting positively charged molecular ion and fragment ions
are accelerated into a mass analyzer (e.g., a quadrupole). The mass analyzer separates the
ions based on their mass-to-charge ratio (m/z). A detector then records the abundance of each
ion, generating the mass spectrum.[15]

Visualized Workflow

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a
liquid organic compound like Ethyl 3-oxocyclohexanecarboxylate.
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A generalized workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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